Cas no 170737-49-2 (tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate)

• Product Name: tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate
• CAS No: 170737-49-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5461267
• PubChem ID: 54346685
• Update Time: 2025-08-04

tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate
• tert-butyl 2-(4-aminocyclohexyl)acetate
• tert-butyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
• cis-(4-Amino-cyclohexyl)-acetic acid tert-butyl ester
• tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate

• Inchi： 1S/C12H23NO2/c1-12(2,3)15-11(14)8-9-4-6-10(13)7-5-9/h9-10H,4-8,13H2,1-3H3
• InChI Key： UCTWZUVSPBCPQV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3

Additional information on tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate

tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate: A Comprehensive Overview

The compound with CAS No. 170737-49-2, commonly referred to as tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butyl group attached to the molecule contributes to its stability and lipophilicity, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the role of tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate in the development of novel therapeutic agents. Its stereochemistry, particularly the (1s,4s) configuration, plays a crucial role in determining its biological activity. Researchers have explored its potential as a precursor for constructing complex cyclic structures, which are essential in the design of peptide-based drugs and other bioactive molecules.

The synthesis of tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate involves a multi-step process that includes nucleophilic substitution and stereochemical control. The use of chiral auxiliaries has been pivotal in achieving the desired stereochemistry during the synthesis. This approach ensures high enantiomeric excess, which is critical for applications in asymmetric catalysis and enantioselective synthesis.

In terms of applications, tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate has shown promise in the field of medicinal chemistry. Its ability to act as a versatile building block has made it a valuable tool in the construction of bioactive compounds with complex architectures. For instance, it has been employed in the synthesis of peptide mimetics, which are known for their ability to modulate protein-protein interactions.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate. Molecular modeling studies have provided insights into its conformational flexibility and interaction patterns with biological targets. These findings have paved the way for the design of more potent and selective drug candidates.

The compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis. Its compatibility with a wide range of reagents and solvents has facilitated its use in diverse chemical transformations. Moreover, its ease of purification through chromatographic techniques ensures high-quality product recovery.

In conclusion, tert-butyl 2-(1s,4s)-4-aminocyclohexylacetate stands out as a versatile and valuable molecule in contemporary organic chemistry. Its unique properties and potential applications continue to drive research efforts aimed at harnessing its full potential in drug discovery and development.